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Compound of Interest

Compound Name: 4-Propanoyloxy DMT

CAS No.: 1373882-11-1

Cat. No.: B3025903

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 4-Propanoyloxy-N,N-

dimethyltryptamine (4-Propanoyloxy-DMT or 4-PrO-DMT) in rodent research. The document

includes detailed experimental protocols, dosage information, and the underlying

pharmacological pathways, designed to guide researchers in their study design and execution.

Introduction
4-Propanoyloxy-N,N-dimethyltryptamine is a synthetic tryptamine and a structural analog of

psilocybin.[1] It is considered a prodrug of psilocin (4-hydroxy-N,N-dimethyltryptamine), the

primary psychoactive metabolite of psilocybin.[1] In rodent models, 4-Propanoyloxy-DMT is

used to investigate the behavioral and physiological effects of serotonergic psychedelics,

primarily through its action as an agonist at the serotonin 2A (5-HT2A) receptor.[1]

Pharmacological Profile
Mechanism of Action: 4-Propanoyloxy-DMT is hydrolyzed in vivo to psilocin, which then acts as

a partial agonist at various serotonin receptors, with a particularly high affinity for the 5-HT2A
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subtype.[1] The psychedelic-like effects in rodents are primarily mediated by the activation of 5-

HT2A receptors.[1]

Signaling Pathway: The activation of the 5-HT2A receptor, a Gq/G11 protein-coupled receptor,

initiates a downstream signaling cascade. This involves the activation of phospholipase C

(PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol

trisphosphate (IP3) and diacylglycerol (DAG).[2][3][4] IP3 mediates the release of intracellular

calcium (Ca2+), while DAG activates protein kinase C (PKC).[2][3][4]
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Diagram 1: 5-HT2A Receptor Signaling Pathway.

Dosage and Administration in Rodent Studies
The following tables summarize the dosages of 4-Propanoyloxy-DMT used in mouse studies

and provide comparative dosage information for the related compound, 4-Acetoxy-DMT, in rat

studies.

Table 1: 4-Propanoyloxy-DMT Dosage in Mice
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Behavioral/
Physiologic
al Assay

Species/Str
ain

Route of
Administrat
ion

Effective
Dose Range
(mg/kg)

Observed
Effects

Reference

Head-Twitch

Response

(HTR)

Mouse
Subcutaneou

s (s.c.)
0.3 - 3

Dose-

dependent

increase in

head

twitches,

indicative of

psychedelic-

like activity.

[1]

Hypolocomoti

on
Mouse

Subcutaneou

s (s.c.)
3 - 30

Dose-

dependent

decrease in

locomotor

activity.

[1]

Hypothermia Mouse
Subcutaneou

s (s.c.)
3 - 30

Dose-

dependent

decrease in

body

temperature.

[1]

Table 2: 4-Acetoxy-DMT Dosage in Rats (for comparative purposes)

Behavioral
Assay

Species/Str
ain

Route of
Administrat
ion

Effective
Dose
(mg/kg)

Observed
Effects

Reference

Drug

Discriminatio

n

Rat

(Sprague-

Dawley)

Intraperitonea

l (i.p.)
2.5

Full

substitution

for the

discriminative

stimulus

effects of

DOM.

[3]
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Experimental Protocols
The following are detailed protocols for key behavioral assays used to characterize the effects

of 4-Propanoyloxy-DMT in rodents.

General Experimental Workflow
The general workflow for a typical behavioral study with 4-Propanoyloxy-DMT is outlined below.

Animal Acclimation
(1-2 weeks)

Drug Preparation
(4-PrO-DMT in vehicle)

Baseline Measurements
(e.g., body temperature)

Drug Administration
(e.g., s.c. injection)

Behavioral Testing
(e.g., HTR, Locomotion)

Post-Test Measurements
(e.g., body temperature)

Data Analysis
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Diagram 2: General Experimental Workflow.

Drug Preparation and Administration
Materials:

4-Propanoyloxy-DMT (salt form, e.g., fumarate)

Vehicle (e.g., sterile 0.9% saline)

Vortex mixer

Sterile syringes and needles (e.g., 27-gauge)

Protocol:

Calculate the required amount of 4-Propanoyloxy-DMT based on the desired dose and the

number of animals.

Dissolve the compound in the vehicle. If solubility is an issue, a small amount of a co-solvent

like DMSO can be used, with the final concentration of the co-solvent kept to a minimum.

Vortex the solution until the compound is fully dissolved.

Administer the solution to the animals via the desired route (e.g., subcutaneous injection).

The injection volume should be appropriate for the size of the animal (e.g., 5-10 ml/kg for

mice).

Head-Twitch Response (HTR) Assay
The HTR is a rapid, side-to-side head movement that is a characteristic behavioral response to

5-HT2A receptor agonists in rodents and is used as a proxy for hallucinogenic potential.[5]

Materials:

Observation chambers (e.g., clear polycarbonate cages)

Video recording equipment or automated HTR detection system
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Prepared 4-Propanoyloxy-DMT solution

Protocol:

Allow mice to acclimate to the testing room for at least 30 minutes.

Place each mouse individually into an observation chamber and allow for a 5-10 minute

habituation period.

Administer the prepared 4-Propanoyloxy-DMT solution or vehicle.

Immediately after injection, begin recording the animal's behavior for a set period (e.g., 30-60

minutes).

A trained observer, blind to the experimental conditions, should count the number of head

twitches. Alternatively, an automated system can be used for detection and quantification.

Analyze the data by comparing the number of head twitches in the drug-treated groups to

the vehicle control group.

Locomotor Activity Assessment
This assay measures the spontaneous locomotor activity of rodents and is used to assess the

stimulant or depressant effects of a compound.

Materials:

Open-field activity chambers equipped with infrared beams or video tracking software.

Prepared 4-Propanoyloxy-DMT solution.

Protocol:

Acclimate the animals to the testing room.

Administer the prepared 4-Propanoyloxy-DMT solution or vehicle.

Immediately place the animal into the center of the open-field arena.
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Record locomotor activity for a predetermined duration (e.g., 30-60 minutes).

Key parameters to analyze include total distance traveled, time spent in the center versus

the periphery of the arena, and rearing frequency.

Compare the activity levels between the different treatment groups.

Body Temperature Measurement
Changes in core body temperature can be an indicator of a compound's physiological effects.

Materials:

Rectal thermometer for rodents or an implantable telemetry system.

Prepared 4-Propanoyloxy-DMT solution.

Protocol:

Measure the baseline body temperature of each animal before drug administration.

Administer the prepared 4-Propanoyloxy-DMT solution or vehicle.

At specified time points after administration (e.g., 15, 30, 60, 90, and 120 minutes), measure

the body temperature again.

For rectal measurements, lubricate the probe and gently insert it to a consistent depth.

Analyze the change in body temperature from baseline for each treatment group.

Drug Discrimination Assay
This assay is used to determine if a novel compound produces subjective effects similar to a

known drug.

Materials:

Operant conditioning chambers with two levers and a food dispenser.
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Training drug (e.g., DOM) and test drug (4-Propanoyloxy-DMT).

Food pellets as reinforcers.

Protocol:

Training Phase:

Food-deprived rats are trained to press one lever after an injection of the training drug

(e.g., 0.5 mg/kg DOM, i.p.) to receive a food reward.

On alternate days, they are trained to press the other lever after a saline injection to

receive a food reward.

Training continues until the rats reliably press the correct lever (>85% accuracy).[6]

Testing Phase:

Once trained, various doses of 4-Propanoyloxy-DMT are administered.

The rat is placed in the operant chamber, and the percentage of responses on the drug-

appropriate lever is recorded.

Full substitution (typically >80% responding on the drug-appropriate lever) indicates that

the test compound produces similar subjective effects to the training drug.[3]

Conclusion
The protocols and data presented provide a foundation for conducting rodent studies with 4-

Propanoyloxy-DMT. By utilizing these standardized assays, researchers can effectively

characterize the psychedelic-like, locomotor, and physiological effects of this compound,

contributing to a better understanding of its pharmacological profile and potential therapeutic

applications. Adherence to detailed and consistent methodologies is crucial for obtaining

reliable and reproducible data in this area of research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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